Cas no 4205-05-4 (2-(4-Chlorophenyl)-1H-imidazole)

2-(4-Chlorophenyl)-1H-imidazole structure
4205-05-4 structure
Product Name:2-(4-Chlorophenyl)-1H-imidazole
CAS No:4205-05-4
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD04114651
CID:334478
PubChem ID:329766710
Update Time:2025-04-19

2-(4-Chlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chlorophenyl)-1H-imidazole
    • 1H-Imidazole,2-(4-chlorophenyl)-
    • 2-(4-Chloro-phenyl)-1H-imidazole
    • 2-(4-Chlorophenyl)imidazole
    • MFCD04114651
    • 2-(4-Chloro-phenyl)-1H-imidazole, AldrichCPR
    • 2-(4-chlorphenyl)-1H-imidazol
    • DTXSID00287657
    • CS-0342563
    • CHEMBL551496
    • AKOS010225941
    • FT-0646821
    • SY057676
    • AB18736
    • NSC52068
    • HJCFDCKEUGZLPS-UHFFFAOYSA-N
    • 2-(4-Chloro-phenyl)-1H-imidazole, 95%
    • 4205-05-4
    • AC6111
    • SCHEMBL482165
    • NSC-52068
    • A918451
    • DB-070249
    • MDL: MFCD04114651
    • Inchi: 1S/C9H7ClN2/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-6H,(H,11,12)
    • InChI Key: HJCFDCKEUGZLPS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC=CN1

Computed Properties

  • Exact Mass: 178.03000
  • Monoisotopic Mass: 178.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 1.292
  • Melting Point: 249-252 °C
  • Boiling Point: 365.5 ℃ at 760 mmHg
  • Flash Point: 206.3°C
  • Refractive Index: 1.615
  • PSA: 28.68000
  • LogP: 2.73010

2-(4-Chlorophenyl)-1H-imidazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn

2-(4-Chlorophenyl)-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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